2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H14ClN3O3/c1-23-14-7-5-13(6-8-14)19-16(22)10-15-20-17(24-21-15)11-3-2-4-12(18)9-11/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: WARSKNAMDMKPIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=NOC(=N2)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol

Description

2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide is a synthetic compound that has been of great interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting enzymes that are involved in the synthesis of certain molecules in the body. This leads to a decrease in the production of these molecules and a subsequent decrease in inflammation, seizures, and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide has a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and to have anticonvulsant effects in animal models of epilepsy. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide in lab experiments include its relatively low cost and ease of synthesis. However, its limited solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy in animal models of cancer and to identify the specific mechanisms by which it inhibits cancer cell growth. Another area of interest is its potential as an anticonvulsant agent. Future studies should focus on determining its efficacy in animal models of epilepsy and identifying the specific mechanisms by which it reduces seizures. Finally, there is potential for this compound to be used as an antimicrobial agent. Further studies are needed to determine its efficacy against a wide range of microorganisms and to identify the specific mechanisms by which it inhibits microbial growth.

Synthesis Methods

The synthesis of 2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide involves the reaction of 3-chlorobenzonitrile with hydrazine hydrate to form 3-chlorophenylhydrazine. This intermediate is then reacted with ethyl chloroacetate to form 3-chlorophenyl-N-ethoxycarbonylhydrazine. The final step involves the reaction of this intermediate with 4-methoxyphenylacetic acid to form the desired product.

Scientific Research Applications

2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(4-methoxyphenyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have antimicrobial, anticonvulsant, and anti-inflammatory properties. It has also been studied for its potential as an anticancer agent.